1-[2-(Dimethylamino)ethyl]imidazolidine-2,4,5-trione hydrochloride

• IUPAC Name: 1-[2-(dimethylamino)ethyl]imidazolidine-2,4,5-trione;hydrochloride
• InChI: InChI=1S/C7H11N3O3.ClH/c1-9(2)3-4-10-6(12)5(11)8-7(10)13;/h3-4H2,1-2H3,(H,8,11,13);1H
• InChI Key: LGLFANKKCKINQA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN1C(=O)C(=O)NC1=O.Cl
• Molecular Formula: C7H12ClN3O3
• Molecular Weight: 221.64 g/mol

Description

“1-[2-(Dimethylamino)ethyl]imidazolidine-2,4,5-trione hydrochloride” is a chemical compound with the CAS Number 40408-45-5. It has a molecular weight of 221.64 and its molecular formula is C7H12ClN3O3.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H11N3O3.ClH/c1-9(2)3-4-10-6(12)5(11)8-7(10)13;/h3-4H2,1-2H3,(H,8,11,13);1H. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D structure for further analysis.

Physical And Chemical Properties Analysis

This compound is a powder. The boiling point, melting point, and density are not specified in the available resources. More detailed physical and chemical properties can be obtained from its Material Safety Data Sheet (MSDS).

Scientific Research Applications

• Ring Transformations and Reaction Mechanisms : The compound undergoes ring transformations when reacting with certain azirines, leading to tetrahydro-imidazo imidazole diones and imidazol-2-ones. These reactions proceed via skeletal rearrangements involving ring-expansion and ring-contraction processes (Schläpfer-Dähler & Heimgartner, 1993).

• Kinetics in Organic Chemistry : A study on the kinetics of the reaction of this compound with oxiranes showed the effect of temperature and evaluated the thermodynamic parameters of the reaction. This contributes to understanding reaction mechanisms and conditions in organic synthesis (Zarzyka-Niemiec & Lubczak, 2003).

• Synthetic Utility in Preparing Derivatives : The compound is useful in the solventless preparation of alkylaminomethylidene derivatives of 2-thiohydantoins, highlighting its role in facilitating the synthesis of structurally diverse compounds (Chérouvrier, Carreaux, & Bazureau, 2002).

• Applications in Pharmacology : While the compound itself may not be directly involved, its structural analogs have been investigated for potential pharmacological applications, such as dopamine receptor blockade. This indicates its relevance in the broader context of medicinal chemistry (Koe, Koch, & Dominy, 1980).

• Chemical Synthesis and Drug Development : Research involving structurally related compounds has led to the discovery of nonpeptide agonists for specific receptors, underscoring the importance of this chemical class in drug development (Croston et al., 2002).

Safety and Hazards

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), this compound has the signal word “Warning” and is associated with the hazard statements H315, H319, and H335. These statements indicate that the compound may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others.